Cas no 1368382-68-6 (7H-Pyrrolo[2,3-c]pyridazine-6-carboxylic acid)

• Product Name: 7H-Pyrrolo[2,3-c]pyridazine-6-carboxylic acid
• CAS No: 1368382-68-6
• MF: C₇H₅N₃O₂
• MW: 163.1335
• CID: 4741428
• Update Time: 2020-09-09

7H-Pyrrolo[2,3-c]pyridazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-c]pyridazine-6-carboxylic acid
• CID 82415210

• Inchi： 1S/C7H5N3O2/c11-7(12)5-3-4-1-2-8-10-6(4)9-5/h1-3H,(H,9,10)(H,11,12)
• InChI Key： ILPZKYLBBFMCCV-UHFFFAOYSA-N
• SMILES： O([H])C(C1=C([H])C2C([H])=C([H])N=NC=2N1[H])=O

Computed Properties

• Exact Mass: 163.038176g/mol
• Monoisotopic Mass: 163.038176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• Molecular Weight: 163.13g/mol
• XLogP3: 0.2